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Compound of Interest |

3-(Benzylamino)propan-1-ol
Compound Name:

hydrochloride
CAS No.: 104338-75-2
Cat. No.: B1290634

Get Quote

Introduction and Compound Identification

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, analysis, and applications of dimethyl-3-cyclohexene-1-carboxaldehyde isomers. It is
important to note that while the query specified CAS number 4720-29-0, the publicly available
scientific literature and chemical databases do not prominently feature this specific identifier.
Instead, the data overwhelmingly points to a group of closely related and commercially
significant isomers. This guide will therefore focus on these well-documented compounds,
which are likely the subject of interest for researchers and professionals in the field.

The most common isomers include 2,4-dimethyl-3-cyclohexene-1-carboxaldehyde (CAS
68039-49-6), 3,5-dimethylcyclohex-3-ene-1-carbaldehyde (CAS 68039-48-5), and 3,6-dimethyl-
3-cyclohexene-1-carboxaldehyde (CAS 67801-65-4).[1] These compounds, often sold as
mixtures under trade names like Triplal, Ligustral, and Vertocitral, are valued for their unique
aromatic profiles.[1][2] They possess a characteristic sweet, floral, and green scent, making
them key ingredients in the fragrance and flavor industries.[2][3] Their utility also extends to
being versatile building blocks in organic synthesis for creating more complex molecules.[2][4]
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Physicochemical Data

The following table summarizes the key physicochemical properties of dimethyl-3-cyclohexene-
1-carboxaldehyde isomers. It is important to note that values can vary slightly depending on the
specific isomer or the composition of an isomeric mixture.

Property Value Source(s)
Molecular Formula CoH140 [2][5][6]
Molecular Weight 138.21 g/mol [2][5][6]
Appearance (.Zok.)rless to slightly yellow 2]

liquid
Density 0.934 - 0.939 g/cm3 at 20 °C [2]
Refractive Index (n20/D) 1.470-1.481 [2][6]
Assay (sum of isomers) =>97.0% (GC) [6]
Storage Temperature 2-8°C [6]

Synthesis and Manufacturing Insights
Core Synthesis: The Diels-Alder Reaction

The industrial production of dimethyl-3-cyclohexene-1-carboxaldehyde isomers primarily relies
on the Diels-Alder reaction, a powerful tool in organic chemistry for forming six-membered
rings.[3][4][7] This cycloaddition reaction involves the reaction of a conjugated diene (isoprene)
with a dienophile (crotonaldehyde).[3] The reaction is typically performed at elevated
temperatures and pressures to achieve a high yield.[3][4]

Experimental Protocol: Synthesis of a 4(or 3),6-dimethyl-3-cyclohexene-1-carboxaldehyde
mixture[3]

o Reactor Setup: A suitable pressure-rated reaction flask is charged with crotonaldehyde (70g,
1.0 mol).
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e Heating and Pressurization: The reactor is heated to 160°C under a pressure of

approximately 95 psig.

» Addition of Diene: Isoprene (68g, 1.0 mol) is slowly added to the heated reactor over a

period of 8 hours.

» Further Addition: An additional portion of isoprene (13.6g, 0.2 mol) is added to drive the

reaction to completion.

« Distillation: The crude reaction mixture is then purified by distillation to obtain the final
product, a mixture of 4(or 3),6-dimethyl-3-cyclohexene-1-carboxaldehyde isomers.
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Diels-Alder Synthesis Workflow

Isomer Separation and Purification

The Diels-Alder synthesis typically yields a mixture of isomers.[3] For applications requiring a
specific isomer, separation and purification are necessary. Standard laboratory techniques such
as fractional distillation and chromatography (including High-Performance Liquid
Chromatography (HPLC) on a silica gel column and Gas Chromatography (GC)) are effective
for isolating individual isomers.[3]

Analytical Methodologies
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Gas Chromatography-Mass Spectrometry (GC-MS) for
Isomer Identification

GC-MS is a powerful analytical technique for separating and identifying the individual isomers
within a mixture of dimethyl-3-cyclohexene-1-carboxaldehyde. The gas chromatograph
separates the components of the mixture based on their boiling points and interactions with the
stationary phase of the column. The mass spectrometer then fragments each component and
provides a unique mass spectrum, which acts as a molecular fingerprint for identification.

General Protocol for GC-MS Analysis:

Sample Preparation: A dilute solution of the sample is prepared in a suitable volatile solvent
(e.g., hexane or dichloromethane).

« Injection: A small volume of the prepared sample is injected into the GC inlet, where it is
vaporized.

o Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary
column. The column temperature is programmed to ramp up, allowing for the separation of
isomers with different boiling points.

o Detection and Fragmentation: As each isomer elutes from the column, it enters the mass
spectrometer, where it is ionized and fragmented.

o Data Analysis: The resulting mass spectra are compared to a library of known spectra to
identify each isomer.
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GC-MS Analysis Workflow

Spectrophotometric Quantification of Aldehydes
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For the quantitative determination of the total aldehyde content, a spectrophotometric method
using a selective derivatization reagent like Purpald® (4-amino-3-hydrazino-5-mercapto-1,2,4-
triazole) can be employed.[8] This method is based on the reaction of the aldehyde with
Purpald® in an alkaline solution to form a colored product, the absorbance of which can be
measured.[8]

Experimental Protocol for Spectrophotometric Quantification:[8]

o Standard Preparation: Prepare a series of standard solutions of a known aldehyde in the
expected concentration range.

o Sample Preparation: Prepare a solution of the dimethyl-3-cyclohexene-1-carboxaldehyde
sample in a suitable solvent.

e Reaction: To both the standard and sample solutions, add the Purpald® reagent followed by
an alkaline solution (e.g., NaOH) to initiate the color-forming reaction.

o Measurement: After a set reaction time, measure the absorbance of each solution at the
wavelength of maximum absorption (around 538 nm) using a spectrophotometer.

o Calibration and Calculation: Plot a calibration curve of absorbance versus concentration for
the standard solutions. Use this curve to determine the concentration of the aldehyde in the
sample solution.
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Spectrophotometric Analysis Workflow

Applications and Technical Considerations for
Researchers

The unique aromatic properties of dimethyl-3-cyclohexene-1-carboxaldehyde isomers make
them valuable in several fields:

e Fragrance and Flavor Industry: These compounds are key ingredients in perfumes,
cosmetics, and personal care products, providing pleasant sweet and floral scents.[2] They
are also used as flavoring agents in food and beverages.[2][9]
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o Organic Synthesis: The aldehyde functional group and the cyclohexene ring make these
compounds useful intermediates for the synthesis of other chemicals and pharmaceuticals.

[2][°]

o Research Applications: They are employed in academic and industrial research to explore
new chemical reactions and material properties.[2]

For drug development professionals, while not a primary application, the reactivity of the
aldehyde group could be of interest for conjugation or derivatization studies. The stability and
reactivity of these compounds are crucial considerations. The aldehyde group is susceptible to
oxidation and other reactions, which should be taken into account during formulation and
storage.

Safety and Handling

Dimethyl-3-cyclohexene-1-carboxaldehyde isomers have associated health hazards that
require careful handling.

GHS Hazard Classifications:[5][6][10][11]

o Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if
inhaled.[5][6]

Skin Corrosion/Irritation: Causes skin irritation.[5] May cause an allergic skin reaction.[10]
[11]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[5]

Hazardous to the Aquatic Environment: Toxic to aquatic life with long-lasting effects.[10]
Recommended Handling and Storage Procedures:[10][12]

e Handling: Avoid contact with skin, eyes, and clothing.[10] Wear appropriate personal
protective equipment, including gloves.[10][12] Use in a well-ventilated area and avoid
breathing vapors.[10][12] Keep away from ignition sources.[10][12]
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» Storage: Store in a cool, well-ventilated, and shaded area in a tightly closed container.[10]

Conclusion

The isomers of dimethyl-3-cyclohexene-1-carboxaldehyde are commercially important
compounds with well-defined physicochemical properties. Their synthesis via the Diels-Alder
reaction is a robust and scalable process. A clear understanding of their properties, analytical
methodologies, and safety precautions is essential for their effective and safe use in research,
fragrance and flavor development, and as intermediates in organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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